Cas no 625401-77-6 (1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one)

1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one structure
625401-77-6 structure
Product Name:1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
CAS No:625401-77-6
MF:C5H5Cl2N3O
MW:194.018698453903
MDL:MFCD03061431
CID:956837
PubChem ID:4331905
Update Time:2025-04-19

1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
    • 1-(3,5-dichloro-1,2,4-triazol-1-yl)propan-2-one
    • 1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)acetone(SALTDATA: FREE)
    • BB_SC-8878
    • DTXSID80402023
    • GHHPTRPUNZLOGZ-UHFFFAOYSA-N
    • SCHEMBL9969944
    • DB-190357
    • CHEMBRDG-BB 6661142
    • 2-Propanone, 1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)-
    • STK112479
    • 1-(3,5-DICHLORO-1H-1,2,4-TRIAZOL-1-YL)ACETONE
    • CS-0319701
    • MFCD03061431
    • AKOS003366369
    • 625401-77-6
    • MDL： MFCD03061431
    • Inchi： 1S/C5H5Cl2N3O/c1-3(11)2-10-5(7)8-4(6)9-10/h2H2,1H3
    • InChI Key： GHHPTRPUNZLOGZ-UHFFFAOYSA-N
    • SMILES： ClC1=NC(=NN1CC(C)=O)Cl

Computed Properties

  • Exact Mass: 192.98100
  • Monoisotopic Mass: 192.9809672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78000
  • LogP: 1.17390

1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB221098-250 mg
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)acetone; 95%
 625401-77-6
250 mg
 €204.20 2023-07-20
TRC
D482398-10mg
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
 625401-77-6
10mg
 $ 50.00 2022-06-05
TRC
D482398-50mg
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
 625401-77-6
50mg
 $ 135.00 2022-06-05
TRC
D482398-100mg
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
 625401-77-6
100mg
 $ 230.00 2022-06-05
abcr
AB221098-250mg
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)acetone, 95%; .
 625401-77-6 95%
250mg
 €204.20 2025-02-13
A2B Chem LLC
AG68655-250mg
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)acetone
 625401-77-6 95%
250mg
 $115.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1390371-250mg
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
 625401-77-6 98%
250mg
 ￥1296.00 2024-05-06

1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Related Literature

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